(9R,21S)-2,12-Diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one
(9R,21S)-2,12-Diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one
Brand Name:
Vulcanchem
CAS No.:
19634-37-8
VCID:
VC0008618
InChI:
InChI=1S/C19H22N2O/c22-15-12-17-6-3-10-21-11-9-18(16(17)21)13-4-1-2-5-14(13)20-19(15,18)8-7-17/h1-2,4-5,16,20H,3,6-12H2/t16-,17?,18+,19?/m0/s1
SMILES:
C1CC23CCC4(C(=O)C2)C5(C3N(C1)CC5)C6=CC=CC=C6N4
Molecular Formula:
C19H22N2O
Molecular Weight:
294.4 g/mol
(9R,21S)-2,12-Diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one
CAS No.: 19634-37-8
Main Products
VCID: VC0008618
Molecular Formula: C19H22N2O
Molecular Weight: 294.4 g/mol
![(9R,21S)-2,12-Diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one - 19634-37-8](/images/no_structure.jpg)
| CAS No. | 19634-37-8 |
|---|---|
| Product Name | (9R,21S)-2,12-Diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one |
| Molecular Formula | C19H22N2O |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (9R,21S)-2,12-diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-trien-18-one |
| Standard InChI | InChI=1S/C19H22N2O/c22-15-12-17-6-3-10-21-11-9-18(16(17)21)13-4-1-2-5-14(13)20-19(15,18)8-7-17/h1-2,4-5,16,20H,3,6-12H2/t16-,17?,18+,19?/m0/s1 |
| Standard InChIKey | VFXVXAYCRLODDR-BKVYNOPKSA-N |
| Isomeric SMILES | C1CC23CCC4(C(=O)C2)[C@@]5([C@H]3N(C1)CC5)C6=CC=CC=C6N4 |
| SMILES | C1CC23CCC4(C(=O)C2)C5(C3N(C1)CC5)C6=CC=CC=C6N4 |
| Canonical SMILES | C1CC23CCC4(C(=O)C2)C5(C3N(C1)CC5)C6=CC=CC=C6N4 |
| Synonyms | Aspidofractinin-3-one |
| PubChem Compound | 22215870 |
| Last Modified | Nov 11 2021 |
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